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Compound of Interest

Compound Name: Acetaldehyde

Cat. No.: B116499

For researchers, scientists, and drug development professionals, the safe handling of
hazardous chemicals is paramount. Acetaldehyde, a volatile and flammable compound with
significant health risks, requires stringent safety protocols to minimize exposure and ensure a
secure laboratory environment. This guide provides essential, imnmediate safety and logistical
information, including operational and disposal plans, to build a foundation of trust and safety in
your critical work.

Acetaldehyde is classified as a possible human carcinogen and can cause irritation to the
eyes, skin, and respiratory tract.[1] It is an extremely flammable liquid and vapor, with vapors
potentially forming explosive mixtures in the air.[1][2] Adherence to proper personal protective
equipment (PPE) protocols and handling procedures is non-negotiable.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical when handling acetaldehyde. The following table
summarizes the required equipment to protect against splashes, vapors, and fire hazards.
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Personal Protective

Specifications and

Body Part ) .
Equipment Rationale
Provides robust protection
from splashes and irritating
Chemical safety goggles and a  vapors. Must comply with
Eyes/Face .
face shield OSHA 29 CFR 1910.133 or
European Standard EN166.[3]
[4]
Prevents skin exposure to
accidental splashes and
) Flame-retardant lab coat, long ) )
Skin/Body provides a crucial layer of
pants, and closed-toe shoes o ]
protection in the event of a fire.
[31[4]
Offers comprehensive
Double-gloving: Inner layer of protection against skin
nitrile or neoprene, with an absorption and chemical
Hands

outer layer of butyl rubber or a

neoprene/natural rubber blend.

degradation of the gloves.[1][3]
[5] Butyl and Viton/Butyl gloves

are highly recommended.[6]

Respiratory

Full-face respirator with multi-
purpose combination (US)

respirator cartridges

To be used as a backup to
engineering controls,
especially when there is a risk
of exceeding exposure limits.
[3] All work with acetaldehyde
should be conducted in a

certified chemical fume hood.

[2](3]

Exposure Limits and Physical Properties

Understanding the quantitative safety data for acetaldehyde is crucial for risk assessment and

maintaining a safe working environment.
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Parameter

Value

Reference

OSHA PEL (Permissible

Exposure Limit)

200 ppm (8-hour TWA)

[6]7]

ACGIH TLV (Threshold Limit

Value)

25 ppm (Ceiling)

[6]18]

NIOSH REL (Recommended

Exposure Limit)

Lowest Feasible Concentration

(due to carcinogenicity)

[6]1°]

IDLH (Immediately Dangerous
to Life or Health)

2,000 ppm

[6]

Flash Point

-38°C (-36°F)

[71(8]

Flammable Limits (in air)

4.0% - 60% by volume

[7]

Autoignition Temperature

175°C (347°F)

[7]

Operational Plan: A Step-by-Step Protocol for Safe

Handling

A systematic approach to handling acetaldehyde, from preparation through disposal, is

essential to minimize risk.

Preparation

o Designated Area: All work with acetaldehyde must be conducted in a certified chemical

fume hood.[3]

« Ignition Sources: Ensure the work area is free of all ignition sources, including open flames,

hot plates, and static electricity hazards.[8][10] Use only non-sparking tools and explosion-

proof equipment.[2][6]

o Emergency Equipment: Verify that a safety shower and eyewash station are readily

accessible and have been recently tested.[3][4] An appropriate fire extinguisher (dry

chemical, CO2, or alcohol-resistant foam) should be nearby.[6]
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o PPE Donning: Put on all required PPE as outlined in the table above before entering the
designated handling area.

Handling

 Inert Atmosphere: Whenever possible, handle acetaldehyde under an inert atmosphere
(e.g., nitrogen or argon) to prevent the formation of explosive peroxides.[10]

o Container Management: Keep containers of acetaldehyde tightly closed when not in use
and store them in a cool, dry, and well-ventilated area away from direct sunlight and heat.[1]
[2] Recommended storage temperature is 2-8°C.[3]

e Grounding: Ground and bond all metal containers during the transfer of acetaldehyde to
prevent the buildup of static electricity.[6][11]

e Avoid Incompatibles: Keep acetaldehyde away from oxidizing agents, acids, and bases.[2]

Disposal

o Waste Collection: All acetaldehyde-contaminated waste, including empty containers, used
gloves, and absorbent materials, must be collected in a designated, labeled hazardous
waste container.[10]

o Labeling: Clearly label the hazardous waste container as "Hazardous Waste -
Acetaldehyde" and include other relevant hazard warnings (e.g., Flammable, Carcinogen).

[3]

« Institutional Guidelines: Follow all institutional and local regulations for the disposal of
hazardous chemical waste.[10] Do not pour acetaldehyde down the drain.[6]

Emergency Procedures
Immediate and correct responses to emergencies can significantly mitigate harm.

e Spills:

o Evacuate non-essential personnel from the area and eliminate all ignition sources.[6]
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o Wearing appropriate PPE, absorb small spills with an inert material such as sand,
diatomaceous earth, or a commercial sorbent.[6][10] Do not use combustible materials like
sawdust.[8]

o Collect the absorbed material into a sealed container for hazardous waste disposal.[6]

o For large spills, evacuate the area and contact your institution's emergency response
team.[12]

e Exposure:

o Skin Contact: Immediately flush the affected skin with large amounts of soap and water for
at least 15 minutes and remove contaminated clothing.[6][10]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.[2][10]

o Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

[6]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[2][3]

Workflow for Safe Acetaldehyde Handling
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Caption: A workflow diagram illustrating the key stages of safely handling acetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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